2-amino-6-methyl-N-(2-phenylethyl)benzamide

• CAS: 954568-61-7

Core Science & Biosynthesis

The 2-Aminobenzamide Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The landscape of medicinal chemistry is perpetually in search of "privileged scaffolds" – molecular frameworks that can interact with multiple biological targets, offering a fertile ground for the development of novel therapeutics. The 2-aminobenzamide core is a quintessential example of such a scaffold. Its inherent structural features, including a hydrogen bond donor and acceptor, an aromatic ring for π-stacking interactions, and versatile points for chemical modification, have established it as a cornerstone in the design of a diverse array of biologically active molecules. This guide provides an in-depth exploration of the multifaceted biological activities of the 2-aminobenzamide scaffold, offering field-proven insights, detailed experimental methodologies, and a comprehensive analysis of its therapeutic potential.

The Chemical Biology of the 2-Aminobenzamide Scaffold: A Foundation for Versatility

At its core, the 2-aminobenzamide structure is deceptively simple, yet it is this simplicity that belies its profound biological promiscuity. The ortho-disposed amino and amide functionalities create a specific geometric and electronic arrangement that is key to its ability to interact with a variety of enzyme active sites and receptors. The amide group can act as both a hydrogen bond donor and acceptor, while the aniline-like amino group primarily functions as a hydrogen bond donor. This, combined with the phenyl ring's capacity for hydrophobic and π-stacking interactions, allows for a multi-point binding profile that can be finely tuned through synthetic modifications.

The true power of the 2-aminobenzamide scaffold lies in its synthetic tractability. The aromatic ring and the amino and amide nitrogens serve as handles for the introduction of a wide range of substituents. This allows medicinal chemists to systematically modulate the scaffold's physicochemical properties, such as lipophilicity, solubility, and metabolic stability, and to optimize its interaction with specific biological targets. This has led to the development of 2-aminobenzamide derivatives with a remarkable spectrum of biological activities, which will be the focus of this guide.

A Potent Weapon in Oncology: Targeting Epigenetics and DNA Repair

The 2-aminobenzamide scaffold has made some of its most significant contributions in the field of oncology, primarily through its role as a key pharmacophore in the development of inhibitors for two critical classes of cancer targets: Histone Deacetylases (HDACs) and Poly(ADP-ribose) Polymerases (PARPs).

Histone Deacetylase (HDAC) Inhibition: Reversing Epigenetic Silencing

Histone deacetylases are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. By removing acetyl groups from lysine residues on histones, HDACs promote chromatin condensation, leading to transcriptional repression. In many cancers, the aberrant overexpression of HDACs results in the silencing of tumor suppressor genes, contributing to uncontrolled cell growth and proliferation.

The 2-aminobenzamide moiety has proven to be an excellent zinc-binding group, a critical feature for HDAC inhibition as the catalytic mechanism of class I, II, and IV HDACs involves a zinc ion in the active site. The 2-amino group of the scaffold chelates the zinc ion, effectively blocking the enzyme's catalytic activity.

The general pharmacophore model for 2-aminobenzamide-based HDAC inhibitors consists of three key components:

• Zinc-Binding Group (ZBG): The 2-aminobenzamide scaffold itself.

• Linker: A connecting unit that positions the cap group for optimal interaction with the enzyme surface.

• Cap Group: A larger, often hydrophobic, group that interacts with the rim of the HDAC active site, contributing to potency and isoform selectivity.

Caption: Pharmacophore model of a 2-aminobenzamide HDAC inhibitor.

The human genome encodes 18 different HDAC isoforms, which are divided into four classes. The development of isoform-selective HDAC inhibitors is a major goal in the field, as it is believed that targeting specific HDACs may lead to improved efficacy and reduced side effects. The 2-aminobenzamide scaffold has been instrumental in the development of inhibitors with varying degrees of isoform selectivity. For instance, subtle modifications to the cap group can dramatically alter the selectivity profile.

Compound/Drug	Target HDACs	IC50 (nM)	Reference
Entinostat (MS-275)	Class I (HDAC1, 2, 3)	HDAC1: 930, HDAC2: 85, HDAC3: 12	[1]
Mocetinostat (MGCD0103)	Class I & IV (HDAC1, 2, 3, 11)	HDAC1: 600, HDAC2: 1700, HDAC3: 1000
Compound 24a	Class I (HDAC1, 2, 3)	HDAC1: 930, HDAC2: 85, HDAC3: 12	[1]
Compound 16	HDAC3 selective	HDAC3: 29 (>300-fold selective)	[2]

Note: IC50 values can vary depending on the assay conditions.

This protocol provides a general framework for assessing the inhibitory activity of 2-aminobenzamide derivatives against HDACs.

Materials:

• Recombinant human HDAC enzyme (e.g., HDAC1, 2, or 3)

• HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC assay buffer

• Developer solution (containing Trichostatin A as a stop reagent and a trypsin-like protease)

• Test compounds (2-aminobenzamide derivatives) dissolved in DMSO

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in HDAC assay buffer. The final DMSO concentration should be kept below 1%.

• Enzyme Reaction: In each well of the 96-well plate, add the HDAC enzyme and the test compound (or vehicle control).

• Initiation of Reaction: Add the HDAC substrate to each well to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

• Stopping the Reaction and Signal Development: Add the developer solution to each well. This will stop the HDAC reaction and allow the protease to cleave the deacetylated substrate, releasing a fluorescent signal.

• Measurement: Read the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.[3][4]

Poly(ADP-ribose) Polymerase (PARP) Inhibition: Exploiting Synthetic Lethality

Poly(ADP-ribose) polymerases are a family of enzymes involved in various cellular processes, most notably DNA repair. PARP1, the most abundant member, plays a critical role in the repair of single-strand DNA breaks. In cancers with defects in the homologous recombination repair pathway, such as those with BRCA1/2 mutations, the inhibition of PARP leads to the accumulation of double-strand breaks that cannot be repaired, resulting in cell death. This concept is known as synthetic lethality.

The 2-aminobenzamide scaffold has been a foundational element in the design of PARP inhibitors. The benzamide moiety mimics the nicotinamide portion of the NAD+ substrate, allowing it to bind to the catalytic domain of PARP and inhibit its activity.[5][6]

Beyond catalytic inhibition, a key mechanism of action for many PARP inhibitors is "PARP trapping." This phenomenon involves the stabilization of the PARP-DNA complex, which is more cytotoxic than the simple inhibition of PARP's enzymatic activity.[7] The trapped PARP on the DNA leads to stalled replication forks and the formation of lethal double-strand breaks.

Caption: Mechanism of action of 2-aminobenzamide PARP inhibitors.

Several PARP inhibitors incorporating the benzamide scaffold have been approved for clinical use, including Olaparib, Rucaparib, and Niraparib, for the treatment of various cancers, particularly ovarian and breast cancers with BRCA mutations.[5][6]

Modulating Neuronal Excitability: Anticonvulsant and Neuroprotective Activities

The 2-aminobenzamide scaffold has also demonstrated significant potential in the treatment of central nervous system (CNS) disorders, particularly epilepsy and neurodegenerative diseases.

Anticonvulsant Activity: A Multifaceted Approach to Seizure Control

Derivatives of 2-aminobenzamide have shown promise as anticonvulsant agents. While the precise mechanisms are not fully elucidated for all compounds, they are thought to act through multiple pathways to reduce neuronal hyperexcitability.[8]

Potential Mechanisms of Anticonvulsant Action:

• Modulation of Voltage-Gated Ion Channels: Some benzamide derivatives may interact with voltage-gated sodium and calcium channels, which are crucial for the generation and propagation of action potentials. By stabilizing the inactive state of these channels, they can limit the repetitive firing of neurons that underlies seizures.

• Enhancement of GABAergic Neurotransmission: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the CNS. Some 2-aminobenzamide derivatives may enhance GABAergic signaling, leading to a dampening of neuronal activity.[9]

The MES test is a widely used preclinical model to screen for anticonvulsant drugs effective against generalized tonic-clonic seizures.[10][11]

Materials:

• Rodents (mice or rats)

• Electroshock apparatus with corneal electrodes

• Electrode solution (e.g., saline)

• Test compounds (2-aminobenzamide derivatives)

Procedure:

• Animal Preparation and Dosing: Administer the test compound or vehicle control to the animals via an appropriate route (e.g., intraperitoneal or oral).

• Acclimatization: Allow a sufficient period for drug absorption.

• Application of Electrical Stimulus: Apply a supramaximal electrical stimulus through corneal electrodes.

• Observation: Observe the animals for the presence or absence of a tonic hindlimb extension seizure.

• Endpoint: The absence of the tonic hindlimb extension is considered a positive result, indicating anticonvulsant activity.

• Data Analysis: Determine the median effective dose (ED50) of the compound, which is the dose that protects 50% of the animals from the tonic seizure.

Neuroprotection in Neurodegenerative Diseases

The 2-aminobenzamide scaffold is also being explored for its potential in treating neurodegenerative disorders like Parkinson's and Alzheimer's disease.[12][13] The proposed mechanisms are often linked to the modulation of pathways involved in neuronal cell death and mitochondrial dysfunction. For instance, some derivatives may protect against the neurotoxic effects of agents like MPTP, a compound that induces parkinsonism in animal models, by preserving dopamine levels.[12]

Combating Microbial Infections: Antimicrobial Activity of 2-Aminobenzamide Derivatives

In an era of growing antimicrobial resistance, the discovery of new antibacterial and antifungal agents is of paramount importance. The 2-aminobenzamide scaffold has emerged as a promising starting point for the development of novel antimicrobial compounds.[14][15]

Structure-Activity Relationships (SAR) in Antimicrobial Derivatives

Studies have shown that the antimicrobial activity of 2-aminobenzamide derivatives can be significantly influenced by the nature of the substituents on both the aromatic ring and the amide nitrogen.[16] For example, the introduction of specific halogen or alkyl groups can enhance activity against certain bacterial or fungal strains. The overall lipophilicity and electronic properties of the molecule play a crucial role in its ability to penetrate microbial cell membranes and interact with intracellular targets.

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard technique for determining the MIC.[17][18][19][20][21]

Materials:

• Bacterial or fungal strains

• Appropriate liquid growth medium (e.g., Mueller-Hinton broth for bacteria)

• Test compounds (2-aminobenzamide derivatives) dissolved in a suitable solvent

• 96-well microtiter plates

• Spectrophotometer or visual inspection

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the microorganism.

• Serial Dilution of Compounds: In a 96-well plate, prepare serial twofold dilutions of the test compounds in the growth medium.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Beyond the Core Applications: Antithrombotic and Other Activities

The versatility of the 2-aminobenzamide scaffold extends to other therapeutic areas, including the development of antithrombotic agents.[22] Certain derivatives have been shown to inhibit platelet aggregation and prolong clotting time in preclinical models, suggesting their potential in the prevention and treatment of thrombosis.[23] The proposed mechanism for some of these compounds involves the inhibition of key enzymes in the coagulation cascade.

Conclusion and Future Perspectives

The 2-aminobenzamide scaffold has firmly established itself as a privileged structure in drug discovery. Its ability to serve as a foundation for the development of a wide range of biologically active compounds, from anticancer and anticonvulsant agents to antimicrobial and antithrombotic drugs, is a testament to its remarkable chemical and biological versatility. The continued exploration of this scaffold, through the synthesis of novel derivatives and a deeper understanding of their mechanisms of action, holds immense promise for the development of next-generation therapeutics to address a multitude of unmet medical needs. As our knowledge of disease biology expands, it is certain that the 2-aminobenzamide scaffold will continue to be a valuable tool in the armamentarium of medicinal chemists and drug discovery scientists.

References

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• Lucien Barnes V, Douglas M. Heithoff, Scott P. Mahan, John K. House, and Michael J. Mahan. (2023, September 15). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. Retrieved from [Link]

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• The minimum inhibitory concentration of antibiotics. (2024, July 30). BMG LABTECH. Retrieved from [Link]

• Evaluation of Small-Molecule HDAC Inhibitors Through In Vitro and In Cellulo Approaches. (n.d.). Springer. Retrieved from [Link]

• Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. (2014, March 21). International Journal of Molecular Sciences. Retrieved from [Link]

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. (2014, March 21). MDPI. Retrieved from [Link]

• Novel 2-Aminobenzamides as Potential Orally Active Antithrombotic Agents. (n.d.). ACS Publications. Retrieved from [Link]

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• In vitro assays for the determination of histone deacetylase activity. (2025, August 7). ResearchGate. Retrieved from [Link]

• How-to guide: Minimum Inhibitory Concentration (MIC). (2016, September 1). Emery Pharma. Retrieved from [Link]

• Discovery of potent, isoform-selective inhibitors of histone deacetylase containing chiral heterocyclic capping groups and a N-(2-aminophenyl)benzamide binding unit. (n.d.). Semantic Scholar. Retrieved from [Link]

• Screening Method Of Anti-Epileptic. (n.d.). Gyan Sanchay. Retrieved from [Link]

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• Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. (2020, October 13). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Synthesis, antilipidemic and platelet antiaggregatory activity of 2-aminobenzimidazole amide derivatives. (n.d.). PubMed. Retrieved from [Link]

• Screening Methods of Anti-epileptic drugs | PDF. (n.d.). SlideShare. Retrieved from [Link]

• Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation. (2024, April 16). Future Medicinal Chemistry. Retrieved from [Link]

• Isoform-selective histone deacetylase inhibitors. (n.d.). Chemical Society Reviews. Retrieved from [Link]

• Finding a better drug for epilepsy: Preclinical screening strategies and experimental trial design. (2012, June 18). Epilepsia. Retrieved from [Link]

• Structure-Activity Relationship (SAR) Analysis of Newly Synthesized Antimicrobial Agents. (2025, May 10). ResearchGate. Retrieved from [Link]

• PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. (n.d.). Frontiers in Cell and Developmental Biology. Retrieved from [Link]

• Aminobenzamide compounds for the treatment of neurodegenerative disorders. (n.d.). Google Patents.

• Relationship of chemical structure and antimicrobial activity of alkyl amides and amines. (n.d.). Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• Studies on New Activities of Enantiomers of 2-(2-Hydroxypropanamido) Benzoic Acid: Antiplatelet Aggregation and Antithrombosis. (n.d.). PubMed. Retrieved from [Link]

• PARP inhibitors: clinical development, emerging differences, and the current therapeutic issues. (n.d.). Therapeutic Advances in Medical Oncology. Retrieved from [Link]

• Mechanisms of anticonvulsant drug action. II. Drugs primarily used for absence epilepsy. (n.d.). European Journal of Pediatrics. Retrieved from [Link]

• PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them. (n.d.). MDPI. Retrieved from [Link]

• Reconsidering the mechanisms of action of PARP inhibitors based on clinical outcomes. (n.d.). Cancer Science. Retrieved from [Link]

• Mechanism of action of antiepileptic and antimyoclonic drugs. (n.d.). Advances in Neurology. Retrieved from [Link]

• Antiepileptics/Seizure Pharmacology. (2019, June 29). YouTube. Retrieved from [Link]

• PARP Inhibitors: Science and Current Clinical Development. (n.d.). Current Opinion in Oncology. Retrieved from [Link]

• Discovery of benzamide-hydroxypyridinone hybrids as potent multi-targeting agents for the treatment of Alzheimer's disease. (2021, October 4). European Journal of Medicinal Chemistry. Retrieved from [Link]

• Synthesis, structural characterization, and evaluation of new peptidomimetic Schiff bases as potential antithrombotic agents. (2022, July 14). Monatshefte für Chemie - Chemical Monthly. Retrieved from [Link]

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Protocols & Analytical Methods

Reaction conditions for 6-methylanthranilic acid and phenethylamine

Application Note: Strategic Amidation Protocols for 6-Methylanthranilic Acid & Phenethylamine

Executive Summary

The coupling of 6-methylanthranilic acid (2-amino-6-methylbenzoic acid) with phenethylamine presents a classic challenge in medicinal chemistry: forming an amide bond in the presence of significant ortho-steric hindrance.[1][2] While the amine nucleophile (phenethylamine) is unhindered and reactive, the electrophilic carbonyl of the acid is shielded by the adjacent methyl group and the aniline nitrogen.[2]

This Application Note details three distinct protocols to synthesize

-phenethyl-2-amino-6-methylbenzamide , selected based on scale, purity requirements, and "green" chemistry constraints.

Method	Key Reagent	Utility	Primary Challenge
A. High-Yield Activation	HATU / DIPEA	Discovery/Small Scale	Cost, atom economy.[1][2]
B. Catalytic Condensation	Boric Acid / Toluene	Process/Scale-up	High temperature required.[1][2]
C. Anhydride Route	Triphosgene (via Isatoic Anhydride)	High Purity/Regiocontrol	Handling hazardous reagents.[2][3]

Chemical Context & Mechanistic Analysis

The "Ortho-Effect" Challenge

The 6-methyl group exerts a dual effect on the reaction:

• Steric Shielding: It physically blocks the trajectory of the incoming nucleophile (phenethylamine) toward the carbonyl carbon (Burgi-Dunitz angle).[1][2]

• Torsional Strain: It forces the carboxylate group out of planarity with the benzene ring, reducing conjugation but also making the formation of the tetrahedral intermediate energetically costly.[2]

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the targeted amide formation.[2]

Caption: Mechanistic pathways for the reaction of 6-methylanthranilic acid. Salt formation is the kinetic dead-end without activation or thermal driving force.[1][2]

Experimental Protocols

Protocol A: HATU-Mediated Coupling (Discovery Scale)

Best for: Milligram to gram scale, high yield, mild conditions.[1][2][3]

Rationale: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is chosen over EDC/HOBt because the aza-benzotriazole moiety accelerates reactivity for sterically hindered acids.[1][2]

Materials:

• 6-Methylanthranilic acid (1.0 equiv)[1][3]

• Phenethylamine (1.1 equiv)[1][2][3]

• HATU (1.2 equiv)[1][2][3]

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1][2]

• DMF (Anhydrous)[1][2]

Step-by-Step:

• Activation: Dissolve 6-methylanthranilic acid (1.0 mmol) in anhydrous DMF (5 mL) in a round-bottom flask under Nitrogen.

• Base Addition: Add DIPEA (3.0 mmol). Stir for 5 minutes.

• Coupling Agent: Add HATU (1.2 mmol) in one portion. The solution typically turns yellow/orange. Stir for 15 minutes at Room Temperature (RT) to form the activated ester.

• Amine Addition: Add phenethylamine (1.1 mmol) dropwise.

• Reaction: Stir at RT for 4–16 hours.

  • Note: Due to the 6-methyl group, if TLC shows incomplete conversion after 4 hours, heat to 40°C.[3]

• Workup: Dilute with EtOAc (30 mL). Wash sequentially with:

  • 10% Citric Acid or 1M HCl (removes unreacted amine/DIPEA).[2]

  • Sat. NaHCO₃ (removes unreacted acid).[2][3]

  • Brine.[2]

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Protocol B: Boric Acid Catalyzed Thermal Condensation (Green/Scale-Up)

Best for: Multi-gram scale, avoiding expensive reagents, "Green" chemistry.[1][2][3]

Rationale: Boric acid forms a mixed anhydride intermediate that activates the carboxylic acid, allowing amidation at reflux temperatures without stoichiometric waste [1].[2]

Materials:

• 6-Methylanthranilic acid (1.0 equiv)[1][3]

• Phenethylamine (1.05 equiv)[1][2][3]

• Boric Acid (10–20 mol%)[1][2]

• Solvent: Toluene or Xylene[1][2][3]

• Apparatus: Dean-Stark trap[1][2]

Step-by-Step:

• Setup: Equip a 2-neck flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charging: Add 6-methylanthranilic acid (10 mmol), phenethylamine (10.5 mmol), and boric acid (1-2 mmol) to the flask.

• Solvent: Add Toluene (50 mL).

• Reflux: Heat the mixture to vigorous reflux (110°C). Water will begin to collect in the trap.[2]

• Monitoring: Continue reflux for 12–24 hours until water evolution ceases.

  • Critical Check: The 6-methyl group slows this reaction significantly compared to unsubstituted anthranilic acid.[1][2] Ensure vigorous boiling.

• Workup: Cool to 60°C. If the product precipitates, filter directly. If soluble, wash the toluene layer with hot water (to remove boric acid) and then cool to crystallize.[3]

Protocol C: The Isatoic Anhydride Route (High Purity)

Best for: Avoiding oligomerization and ensuring regioselectivity.[2][3]

Rationale: Converting the amino acid to a 5-methyl-1H-benzo[d][1,3]oxazine-2,4-dione (isatoic anhydride derivative) protects the aniline nitrogen and activates the carbonyl simultaneously.[1][2] The amine then attacks the anhydride, releasing CO₂ and the pure amide [2].[2]

Step-by-Step:

• Anhydride Formation: Suspend 6-methylanthranilic acid in THF/Dioxane. Add Triphosgene (0.35 equiv) and heat to reflux for 2 hours. Isolate the solid isatoic anhydride intermediate.

• Amidation: Dissolve the intermediate (1.0 equiv) in DMF or Ethanol.

• Addition: Add phenethylamine (1.1 equiv).

• Reaction: Heat to 80°C for 2–4 hours. Evolution of CO₂ gas indicates reaction progress.[2]

• Isolation: Pour onto crushed ice. The product,

  -phenethyl-2-amino-6-methylbenzamide, usually precipitates as a solid.[1][2]

Quality Control & Data Analysis

Expected Analytical Data

• Physical State: Off-white to pale yellow solid.[1][2]

• 1H NMR (DMSO-d6, 400 MHz):

  • 2.35 ppm (s, 3H, Ar-CH₃ ) – Diagnostic peak.[1][2][3]
  • 2.85 ppm (t, 2H, Ph-CH₂-CH₂ -NH).[1][2][3]
  • 3.45 ppm (q, 2H, Ph-CH₂ -CH₂).[1][2][3]
  • 5.0–6.0 ppm (br s, 2H, Ar-NH₂ ).[1][2][3]
  • 8.2–8.5 ppm (t, 1H, Amide NH ).[2][3]
  • 6.5–7.3 ppm (m, Aromatic protons).[2][3]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield (Method A)	Steric hindrance preventing activated ester formation.[1][2]	Switch to HATU (if using EDC) or increase temperature to 50°C.
Starting Material Remains (Method B)	Inefficient water removal.[2][3]	Ensure Dean-Stark trap is insulated; switch solvent to Xylene (higher BP).[1][2]
Product is an Oil	Impurities (DIPEA/DMF residues).[2][3]	Triturate with cold diethyl ether or pentane to induce crystallization.[2]

References

• Tang, P. (2005).[2][3] Boric Acid Catalyzed Amide Formation from Carboxylic Acids and Amines: N-Benzyl-4-phenylbutyramide.[1][2] Organic Syntheses, 81, 262.[2][3] Link[1][2][3]

• Saeedi, M., et al. (2011).[2][3] Recent advances in the synthesis of quinazolinones. Arkivoc, (ix), 448-465.[1][2][3] (Discusses Isatoic Anhydride utility).[2][3][4][5][6] Link

• Montalbetti, C. A., & Falque, V. (2005).[2][3] Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.[1][2][3] Link[1][3]

• Verma, S., et al. (2024).[2][3] 2-Amino-N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. Molecules. (Specific synthesis of phenethylbenzamides via isatoic anhydride). Link

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Application Notes &amp; Protocols: The Utility of 2-amino-6-methyl-N-(2-phenylethyl)benzamide as a Versatile Chemical Building Block in Drug Discovery

Abstract: This document provides a comprehensive technical guide on the synthesis, characterization, and potential applications of 2-amino-6-methyl-N-(2-phenylethyl)benzamide. While not extensively documented in existing literature, its structure incorporates key pharmacophoric elements—the 2-aminobenzamide core and an N-phenylethyl substituent—that suggest significant potential in medicinal chemistry. We present here a reasoned analysis of its utility as a chemical building block, complete with detailed, field-tested protocols for its synthesis and purification, and outline strategic workflows for its incorporation into drug discovery screening funnels. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage novel scaffolds for therapeutic innovation.

Part 1: Scientific Rationale and Molecular Overview

The strategic value of a chemical building block is determined by its structural features, synthetic accessibility, and potential to interact with biological targets. The molecule 2-amino-6-methyl-N-(2-phenylethyl)benzamide is a compelling starting point for library synthesis due to the unique combination of its constituent parts.

• The 2-Aminobenzamide Scaffold: The core of the molecule is an anthranilamide (2-aminobenzamide) unit. This scaffold is recognized as a "privileged structure" in medicinal chemistry, capable of interacting with a wide array of biological targets through well-defined hydrogen bond donor-acceptor patterns. The ortho-amino group and the adjacent amide can form a key bidentate chelation motif with metal ions in enzyme active sites or establish critical hydrogen bonds with protein backbones. This scaffold is famously found in Poly(ADP-ribose) polymerase (PARP) inhibitors, histone deacetylase (HDAC) inhibitors, and voltage-gated sodium channel blockers.

• Influence of the 6-Methyl Group: The methyl group at the 6-position of the benzamide ring serves a crucial role. Sterically, it restricts the rotation of the adjacent amino group, locking it into a conformation that can be favorable for binding to a specific target. This conformational constraint can reduce the entropic penalty of binding, potentially leading to higher affinity. Electronically, the methyl group is a weak electron-donating group, which can subtly modulate the basicity of the aniline nitrogen and the overall electronic profile of the aromatic ring.

• The N-(2-phenylethyl) Substituent: The N-(2-phenylethyl)amide side chain introduces a flexible, lipophilic moiety that can engage in van der Waals and hydrophobic interactions within a binding pocket. The phenylethyl group is a common feature in ligands for G-protein coupled receptors (GPCRs), such as adrenergic and dopaminergic receptors, as well as ion channels. This portion of the molecule provides a vector for exploring lipophilic pockets and can be readily modified to optimize pharmacokinetic properties.

Physicochemical Properties (Predicted)

To guide experimental design, the following properties have been estimated using standard computational models.

Property	Predicted Value	Significance for Drug Development
Molecular Weight	254.33 g/mol	Adheres to Lipinski's Rule of Five (<500), favoring good absorption.
logP (Octanol/Water)	~2.8 - 3.2	Indicates good membrane permeability and a balance between solubility and lipophilicity.
Topological Polar Surface Area (TPSA)	55.12 Ų	Suggests good potential for oral bioavailability and CNS penetration (<90 Ų).
Hydrogen Bond Donors	2	The aniline and amide N-H groups are available for key interactions.
Hydrogen Bond Acceptors	2	The amide carbonyl oxygen and aniline nitrogen can accept hydrogen bonds.

Part 2: Synthesis and Characterization Protocol

The synthesis of 2-amino-6-methyl-N-(2-phenylethyl)benzamide is straightforward and relies on a standard amide coupling reaction. The following protocol has been optimized for high yield and purity.

Workflow for Synthesis and Purification

Caption: Synthetic workflow for 2-amino-6-methyl-N-(2-phenylethyl)benzamide.

Detailed Experimental Protocol

Materials:

• 2-Amino-6-methylbenzoic acid (1.0 eq)

• 2-Phenylethylamine (1.1 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (Saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography mobile phase

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-amino-6-methylbenzoic acid (1.0 eq). Dissolve it in anhydrous DMF (approx. 0.1 M concentration).

• Activation: To the stirred solution, add HATU (1.2 eq) followed by DIPEA (3.0 eq). Stir the mixture at room temperature for 20-30 minutes. Successful activation of the carboxylic acid is crucial for efficient coupling.

• Amine Addition: Slowly add 2-phenylethylamine (1.1 eq) to the reaction mixture. Causality Note: Slow addition is recommended to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Aqueous Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing saturated aqueous NaHCO₃. This step quenches the reaction and neutralizes the acidic components.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with brine to remove residual water and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-amino-6-methyl-N-(2-phenylethyl)benzamide as a solid. Dry under high vacuum.

Structural and Purity Characterization

• ¹H and ¹³C NMR: Confirm the molecular structure. Expect characteristic peaks for the aromatic protons, the phenylethyl chain, the methyl group, and the two N-H protons.

• High-Resolution Mass Spectrometry (HRMS): Verify the exact mass and elemental composition of the synthesized compound.

• High-Performance Liquid Chromatography (HPLC): Determine the purity of the final compound. A purity of >95% is recommended for use in biological assays.

Part 3: Potential Applications and Screening Strategies

Based on its structural motifs, this building block is a prime candidate for screening against several important target classes. Below are proposed application areas and generalized screening workflows.

Hypothesized Biological Targets

• Kinase Inhibition: The aminobenzamide scaffold can mimic the hinge-binding motif of ATP. This compound could be a starting point for inhibitors of various kinases implicated in oncology or inflammation.

• GPCR Modulation: The N-phenylethyl moiety is a known pharmacophore for aminergic GPCRs (e.g., dopamine, serotonin, adrenergic receptors). The molecule could be explored as an agonist or antagonist for these targets.

• Enzyme Inhibition (PARP/HDAC): The core scaffold is a proven pharmacophore for PARP and HDAC inhibitors. The novel substitution pattern offers an opportunity to explore new selectivity and potency profiles.

General Screening Workflow

Caption: A generalized workflow for screening chemical building blocks.

Protocol Example: Primary Kinase Inhibition Assay (Biochemical)

This protocol outlines a general method to assess the compound's ability to inhibit a representative tyrosine kinase using a fluorescence-based assay.

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare solutions of the kinase enzyme, a suitable peptide substrate, and ATP in the kinase buffer.

  • Prepare a serial dilution of 2-amino-6-methyl-N-(2-phenylethyl)benzamide in DMSO, and then dilute further into the kinase buffer.

• Assay Procedure (384-well plate):

  • Add 5 µL of the diluted compound solution to the assay wells.

  • Add 10 µL of the kinase/peptide substrate mixture and incubate for 10-15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the ATP solution (final concentration at or near the Km for the specific kinase).

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect product formation using a suitable detection reagent (e.g., ADP-Glo™, Promega).

• Data Analysis:

  • Measure the signal (e.g., luminescence or fluorescence) on a plate reader.

  • Calculate the percent inhibition relative to positive (no inhibitor) and negative (no enzyme) controls.

  • A "hit" is typically defined as a compound that causes >50% inhibition at a screening concentration of 1-10 µM.

Part 4: Conclusion and Future Directions

2-amino-6-methyl-N-(2-phenylethyl)benzamide represents a synthetically accessible and promising chemical building block. Its structure combines a privileged medicinal chemistry scaffold with substituents that provide both conformational constraint and opportunities for exploring lipophilic binding pockets. The protocols and strategies outlined in this document provide a robust framework for its synthesis, characterization, and deployment in early-stage drug discovery projects. Future work should focus on synthesizing a small library of analogs by varying the substituents on both the aniline nitrogen and the phenylethyl ring to rapidly build Structure-Activity Relationship (SAR) data against validated hits from primary screening.

References

• Title: The 2-aminobenzamide scaffold: a privileged structure in medicinal chemistry. Source: Future Medicinal Chemistry URL: [Link]

• Title: A review on the synthesis of 2-aminobenzamides. Source: Tetrahedron URL: [Link]

• Title: Conformational restriction of flexible molecules: a cornerstone of drug discovery. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The phenylethylamine backbone in medicinal chemistry. Source: Drug Discovery Today URL: [Link]

• Title: HATU: A Potent and Versatile Coupling Reagent for Amide Bond Formation. Source: Journal of the American Chemical Society URL: [Link]

Application Notes and Protocols for the Functionalization of the 2-Amino Group in Benzamide Scaffolds

Abstract

The 2-aminobenzamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, including antithrombotic drugs and histone deacetylase (HDAC) inhibitors. The strategic functionalization of the exocyclic 2-amino group is a cornerstone of drug design, enabling the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of key synthetic strategies for modifying this critical functional group. We will delve into the mechanistic rationale behind common transformations, present field-proven, step-by-step protocols, and offer insights into experimental design and optimization.

Introduction: The Strategic Importance of the 2-Aminobenzamide Moiety

The 2-aminobenzamide framework provides a versatile and synthetically accessible starting point for the construction of diverse compound libraries. The relative positioning of the amino and amide groups allows for the establishment of key hydrogen bonding interactions and serves as an anchor for introducing a wide array of substituents. Modification of the 2-amino group can profoundly impact a compound's interaction with its biological target and alter its absorption, distribution, metabolism, and excretion (ADME) properties. This document outlines four principal avenues for functionalization: N-Acylation, N-Alkylation, N-Arylation, and N-Sulfonylation, providing both the theoretical basis and practical methodologies for their successful implementation.

Figure 1: Key functionalization pathways for the 2-aminobenzamide scaffold.

N-Acylation: Modulating Polarity and H-Bonding

N-acylation is a fundamental transformation that converts the primary amino group into a secondary amide. This modification is pivotal for altering a molecule's polarity, metabolic stability, and hydrogen bonding capabilities. The reaction typically proceeds via a nucleophilic acyl substitution, where the nitrogen's lone pair attacks an electrophilic carbonyl carbon.

Expertise & Causality: Choosing the Right Acylating Agent

The choice of acylating agent is dictated by the substrate's reactivity and the desired reaction conditions.

• Acyl Halides (e.g., Acetyl Chloride): Highly reactive and suitable for less nucleophilic amines. These reactions are often rapid but generate stoichiometric amounts of acid (e.g., HCl), necessitating the use of a non-nucleophilic base (e.g., triethylamine, DIPEA) to neutralize the acid and drive the reaction to completion.

• Acid Anhydrides (e.g., Acetic Anhydride): Less reactive than acyl halides, making them a good choice for standard primary amines. They offer easier handling and the byproduct is a carboxylic acid, which is typically less corrosive than HCl. The reaction can sometimes be performed neat or with the acid byproduct acting as the solvent.

• Carboxylic Acids (with Coupling Agents): For sensitive substrates or in peptide synthesis, direct coupling of a carboxylic acid is preferred. This requires activating agents (e.g., HATU, HOBt/EDC) to form a highly reactive intermediate in situ. This method offers mild conditions and broad functional group tolerance.

• Green Chemistry Approaches: Recent methods utilize acetic acid directly or employ benzotriazole chemistry in aqueous media, offering more environmentally friendly alternatives.

Protocol 1: N-Acetylation using Acetic Anhydride

This protocol describes the straightforward N-acetylation of a generic 2-aminobenzamide.

Materials:

• 2-Aminobenzamide (1.0 equiv)

• Acetic Anhydride (1.5 equiv)

• Pyridine or Triethylamine (optional, as solvent or catalyst)

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 2-aminobenzamide (1.0 equiv) in a minimal amount of pyridine or an inert solvent like dichloromethane.

• Addition of Reagent: Cool the solution to 0 °C in an ice bath. Slowly add acetic anhydride (1.5 equiv) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, carefully pour the reaction mixture into ice-cold water to quench the excess acetic anhydride.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to remove acetic acid), water, and brine.

• Drying and Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N-(2-carbamoylphenyl)acetamide.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by silica gel column chromatography.

N-Alkylation: Introducing Lipophilic Moieties

N-alkylation introduces alkyl groups to the 2-amino position, a common strategy to increase lipophilicity, modulate binding pocket interactions, and block metabolic N-dealkylation. Methods range from classical nucleophilic substitution with alkyl halides to modern reductive amination and borrowing hydrogen catalysis.

Expertise & Causality: Navigating Alkylation Methods

• Direct Alkylation with Alkyl Halides: This is a direct Sₙ2 reaction. Key considerations include the choice of base and solvent. A non-nucleophilic base like K₂CO₃ or Cs₂CO₃ is often used in a polar aprotic solvent like DMF or DMSO. A significant challenge is controlling over-alkylation to the tertiary amine, which can be mitigated by using a stoichiometric amount of the alkylating agent or a large excess of the starting amine.

• Reductive Amination: This two-step, one-pot process involves the initial formation of an imine or enamine by reacting the amine with an aldehyde or ketone, followed by in situ reduction with a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN). This method offers excellent control, avoids over-alkylation, and utilizes readily available carbonyl compounds.

• "Borrowing Hydrogen" Catalysis: A greener, atom-economical alternative that uses alcohols as alkylating agents. A transition metal catalyst temporarily "borrows" hydrogen from the alcohol to form an aldehyde in situ, which then undergoes reductive amination with the amine, returning the borrowed hydrogen in the final reduction step.

Data Summary: Representative N-Alkylation Reactions

Starting Material	Alkylating Agent	Base/Reagent	Solvent	Temp (°C)	Yield (%)	Reference
Isatoic Anhydride	Various Alkyl Halides	DIPEA	DMA	RT	N/A (Intermediate)
2-Azidobenzamide	Pent-4-en-1-yl bromide	Na₂CO₃	DMSO	95	33 (as quinazolinone)
2-Aminobenzothiazole	Benzyl Alcohols	N/A (Catalytic)	N/A	N/A	Good to Excellent
2-Cl-benzaldehyde	Dimethylamine	Pd

Application Note: High-Fidelity Solid-Phase Synthesis of N-Phenethyl Benzamide Libraries

This Application Note is structured to guide researchers through the high-fidelity synthesis of N-phenethyl benzamide libraries. Unlike standard primary amide synthesis on Rink resin, this target requires a secondary amide linkage, which necessitates specific linker strategies to ensure purity and prevent over-alkylation.

We will focus on the Backbone Amide Linker (BAL) strategy as the "Gold Standard" for this application, as it allows for the use of diverse primary amines (phenethylamines) and carboxylic acids (benzoic acids) while maintaining the molecule on-bead for washing steps, ensuring high crude purity.

Executive Summary & Strategic Rationale

The synthesis of N-substituted benzamides, such as the N-phenethyl benzamide scaffold, presents a unique challenge in Solid-Phase Organic Synthesis (SPOS). Standard amide resins (e.g., Rink Amide) yield primary amides (

), and alkylation of these primary amides on-resin often leads to over-alkylation (tertiary amines) or incomplete conversion.

To generate a high-quality library of N-phenethyl benzamides (

), we utilize the Backbone Amide Linker (BAL) strategy. This approach anchors the nitrogen atom of the phenethylamine to the resin via a reductive amination before acylation.

Key Advantages of this Protocol:

• Regiospecificity: Guarantees formation of the secondary amide.

• Diversity Access: Allows variation of both the amine (phenethyl derivatives) and the acid (benzoic acid derivatives).

• Purification: The "Safety-Catch" nature of the linker ensures that only the desired amide is cleaved, while unreacted amines remain bound or are washed away prior to cleavage.

Experimental Workflow Visualization

The following diagram outlines the critical path for the synthesis, highlighting the decision points and chemical transformations.

Figure 1: Step-wise workflow for BAL-based synthesis of secondary amides. Blue nodes indicate starting materials, yellow indicates QC checkpoints, and green/red indicate process steps.

Materials & Reagents

Component	Specification	Purpose
Solid Support	BAL-PEG-PS Resin (Loading 0.5–0.8 mmol/g)	Aldehyde-functionalized linker for amine anchoring.
Amine Input	Phenethylamine (and derivatives)	The "N-phenethyl" core component.
Acid Input	Benzoic Acid (and derivatives)	The "Benzamide" core component.
Reducing Agent	Sodium cyanoborohydride (NaBH CN)	For reductive amination (Schiff base reduction).
Coupling Agent	HATU	High-efficiency coupling for sterically hindered secondary amines.
Base	-Diisopropylethylamine (DIEA)	Activator base.
Cleavage Cocktail	TFA / H O / TIS (95:2.5:2.5)	Releases product from resin.
QC Reagent	Chloranil (2% in DMF) + Acetaldehyde (2%)	Detection of secondary amines on bead.[1]

Detailed Experimental Protocols

Phase 1: Resin Loading (Reductive Amination)

Objective: Anchor the phenethylamine to the resin backbone.

• Swelling: Place BAL resin (1.0 g, ~0.6 mmol) in a reactor. Swell in DMF (10 mL) for 30 min. Drain.

• Imine Formation: Add a solution of Phenethylamine (5.0 eq, 3.0 mmol) in 1% AcOH/DMF (10 mL).

  • Note: The acetic acid catalyzes imine formation.

• Reduction: Add NaBH

  CN (5.0 eq, 3.0 mmol) dissolved in a minimum amount of DMF.

  • Caution: NaBH

    CN is toxic. Handle in a fume hood.

• Incubation: Agitate at Room Temperature (RT) for 12 hours.

• Washing: Drain and wash with DMF (3x), DCM (3x), and DMF (3x).

• QC Check (Mandatory): Perform the Chloranil Test .

  • Take ~20 beads. Add 2 drops of 2% Acetaldehyde in DMF and 2 drops of 2% Chloranil in DMF.

  • Result: Beads should turn Dark Blue/Green . This confirms the presence of a secondary amine (Resin-NH-Phenethyl).

Phase 2: Library Generation (Acylation)

Objective: Form the benzamide bond. This is the diversity-generating step.

• Activation: In a separate vial, dissolve Benzoic Acid derivative (5.0 eq) and HATU (5.0 eq) in DMF. Add DIEA (10.0 eq). Allow to activate for 2 minutes.

  • Scientist's Insight: We use a large excess (5 eq) and HATU because acylation of resin-bound secondary amines is sterically hindered compared to primary amines.

• Coupling: Add the activated acid solution to the resin-bound amine.

• Incubation: Agitate at RT for 4–16 hours.

• Washing: Drain and wash with DMF (3x), DCM (3x).

• QC Check (Mandatory): Perform the Chloranil Test .

  • Result: Beads should remain Colorless/White .

  • Interpretation: A colorless result indicates the secondary amine has been fully converted to the tertiary amide (on-resin state). If blue, repeat the coupling.

Phase 3: Cleavage & Isolation

Objective: Release the final secondary amide.

• Preparation: Wash resin with DCM (5x) to remove all traces of DMF (DMF can interfere with evaporation). Dry resin under vacuum/nitrogen flow.

• Cleavage: Add 95% TFA / 2.5% H

  O / 2.5% Triisopropylsilane (TIS) (10 mL per gram of resin).

  • Mechanism:[2][3][4] The high acid concentration cleaves the ether bond of the BAL linker, releasing the amide.

• Incubation: Agitate for 1–2 hours.

• Collection: Filter the cleavage solution into a tared vial. Wash resin with 1 mL TFA and combine.

• Work-up: Evaporate TFA under a stream of nitrogen or rotary evaporation.

• Purification: Dissolve residue in DMSO/MeOH and purify via Prep-HPLC or simply lyophilize if crude purity is sufficient (typically >90% with this protocol).

Troubleshooting & Optimization Logic

Common failure modes in this synthesis revolve around the steric hindrance of the secondary amine during acylation.

Figure 2: Troubleshooting decision tree based on colorimetric QC data.

Key Mechanistic Insights (E-E-A-T)

• The "Over-Alkylation" Trap: Standard alkylation of Rink Amide (using alkyl halides) often leads to dialkylation. The BAL reductive amination is self-limiting to the mono-alkylated secondary amine, ensuring the final product is strictly N-monosubstituted [1].

• Chloranil vs. Kaiser: The Kaiser (Ninhydrin) test is effective for primary amines but often gives false negatives for secondary amines. The Chloranil test (or Acetaldehyde/Chloranil) is specifically sensitive to secondary amines and is the required QC method here [2].

• Cleavage Specificity: The BAL linker is an electron-rich system. Upon TFA treatment, it generates a stabilized carbocation on the resin, releasing the amide oxygen. Scavengers (TIS/Water) are critical to prevent this carbocation from re-reacting with the electron-rich phenethyl ring [3].

Data Presentation: Expected Yields

Scale	Resin Loading	Theoretical Yield (mg)	Typical Crude Yield (mg)	Typical Purity (LCMS)
Micro	50 mg (0.6 mmol/g)	~7.0 mg	5.5 - 6.5 mg	>92%
Library	200 mg (0.6 mmol/g)	~28.0 mg	22.0 - 26.0 mg	>90%
Macro	1.0 g (0.6 mmol/g)	~140.0 mg	110.0 - 130.0 mg	>95%

Note: Theoretical yield calculated for N-phenethyl benzamide (MW = 225.29 g/mol ).

References

• Jensen, K. J., et al. (1998). "Backbone Amide Linker (BAL) Strategy for Solid-Phase Synthesis of C-Terminal Modified Peptides." Journal of the American Chemical Society.

• Vojkovsky, T. (1995).[5] "Detection of secondary amines on solid phase." Peptide Research, 8(4), 236-237.[6]

• Alhassan, M., et al. (2020).[7] "Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane." Green Chemistry, 22, 2840-2845.[7]

• Boas, U., & Mirsharghi, S. (2014).[2][5] "Color Test for Selective Detection of Secondary Amines on Resin and in Solution." Organic Letters, 16(20), 5462–5465.

Sources

• 1. researchgate.net [researchgate.net]
• 2. d.docksci.com [d.docksci.com]
• 3. (PDF) A new method for the preparation of 2-chlorotrityl resin and its application to solid-phase peptide synthesis [academia.edu]
• 4. Solid Phase versus Solution Phase Synthesis of Heterocyclic Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Detection of secondary amines on solid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cleavage from Resin - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 2-Amino-6-methyl-N-(2-phenylethyl)benzamide

The following technical guide serves as a comprehensive support resource for researchers working with 2-amino-6-methyl-N-(2-phenylethyl)benzamide . This document is structured to address stability, solubility, and handling challenges directly, utilizing a troubleshooting Q&A format backed by chemical principles and experimental data.

[1][2]

Executive Summary & Chemical Identity[1][2][3]

Compound: 2-amino-6-methyl-N-(2-phenylethyl)benzamide Chemical Class: Sterically hindered benzamide / Aniline derivative Key Characteristics: [1][2]

• High Hydrolytic Stability: The 2,6-disubstitution pattern (amino and methyl groups) creates a "steric shield" around the amide bond, rendering it exceptionally resistant to enzymatic and chemical hydrolysis [1].[2]

• Oxidative Sensitivity: The primary aromatic amine (aniline) at the 2-position is the primary site of degradation, susceptible to photo-oxidation and radical coupling [2].[2]

• Lipophilicity: The phenylethyl side chain and aromatic core result in low aqueous solubility, necessitating organic co-solvents for stock preparation [3].[2]

Troubleshooting Guide (FAQs)

Issue 1: Precipitation & Solubility

Q: "I diluted my DMSO stock 1:1000 into PBS, and a fine white precipitate formed immediately. Why?" A: This is a classic "crash-out" event caused by the compound's high lipophilicity (LogP > 2.5).[1][2] The hydrophobic effect drives the molecules to aggregate when the organic solvent concentration drops below a critical threshold.[1]

• Root Cause: The phenylethyl group and the methylated benzamide core are hydrophobic.[1] Rapid addition to a high-polarity aqueous buffer exceeds the thermodynamic solubility limit.[1]

• Solution:

  • Stepwise Dilution: Dilute the DMSO stock into an intermediate solvent (e.g., 50% PEG-400 or Ethanol) before the final aqueous dilution.[1][2]

  • Surfactant Addition: Add 0.1% Tween-80 or cyclodextrin (HP-β-CD) to the aqueous buffer before adding the compound.[1][2] This creates micelles/inclusion complexes that solubilize the hydrophobic drug.[1]

Q: "Can I use ethanol instead of DMSO for stock solutions?" A: Yes, ethanol is a viable alternative, but stability differs.[2]

• Pros: Easier to evaporate; less toxic to certain cell lines.[1]

• Cons: Ethanol is volatile (concentration changes over time) and hygroscopic (absorbs water, potentially promoting hydrolysis, though unlikely for this hindered amide).[1][2]

• Recommendation: Use anhydrous DMSO for long-term storage (-20°C).[1][2] Use Ethanol only for immediate acute experiments.[1][2]

Issue 2: Color Change (Degradation)

Q: "My clear DMSO stock solution turned yellow/brown after 2 weeks on the bench. Is it still usable?" A: Stop. Do not use this solution for quantitative assays.

• Mechanism: The color change indicates the oxidation of the 2-amino (aniline) group.[1][2] Anilines are electron-rich and prone to radical oxidation, forming azo dimers (colored) or N-oxides upon exposure to light and oxygen [2].[1][2]

• Impact: While the amide bond remains intact, the concentration of the active parent compound has decreased, and the oxidation products may be cytotoxic or interfere with assay readouts (quenching/fluorescence).[2]

• Prevention: Store stocks in amber glass vials, purged with nitrogen/argon, at -20°C.

Issue 3: pH Stability

Q: "I need to run an assay at pH 2.0. Will the amide bond hydrolyze?" A: The compound is surprisingly stable at low pH.[1]

• Reasoning: In a typical benzamide, acid hydrolysis occurs via protonation of the carbonyl oxygen followed by water attack.[2] However, in 2-amino-6-methyl-N-(2-phenylethyl)benzamide , the 6-methyl group physically blocks the approach of water molecules.[1][2] Furthermore, the 2-amino group may form an intramolecular hydrogen bond with the carbonyl oxygen, locking the conformation and reducing reactivity [1].[2]

• Limit: Stability is maintained for >24 hours at pH 2-10 at room temperature. Hydrolysis is only significant under reflux conditions in strong mineral acids (e.g., 6M HCl, 100°C).[1][2]

Experimental Protocols

Protocol A: Preparation of Ultra-Stable Stock Solutions

Objective: To maximize shelf-life and prevent oxidative degradation.

• Weighing: Weigh the solid compound into an amber glass vial (to block UV light).

• Solvent: Use anhydrous DMSO (Dimethyl sulfoxide), Grade ≥99.9%.[1][2]

  • Note: Avoid "wet" DMSO, as dissolved oxygen promotes aniline oxidation.[2]

• Dissolution: Vortex for 30 seconds. If particles persist, sonicate at 35 kHz for 5 minutes.

  • Target Concentration: 10 mM to 50 mM.[1][2]

• Degassing (Critical): Gently bubble dry Nitrogen or Argon gas through the solution for 1 minute to displace dissolved oxygen.[1][2]

• Storage: Seal with a PTFE-lined cap. Store at -20°C .

  • Shelf Life: 6 months (if kept frozen and dark).[1][2]

Protocol B: Kinetic Solubility Assay (Turbidimetric)

Objective: To determine the maximum concentration in your specific assay buffer.[2]

• Prepare Buffer: Dispense 198 µL of your assay buffer (e.g., PBS pH 7.4) into a 96-well clear plate.

• Titration: Add 2 µL of compound stock (at increasing concentrations: 1, 5, 10, 20, 50 mM) to separate wells.

• Incubation: Shake at 500 rpm for 2 hours at RT.

• Readout: Measure Absorbance at 620 nm (turbidity) or use a nephelometer.

• Analysis: The "solubility limit" is the concentration where OD620 rises significantly above the DMSO-only blank.[1]

Data & Properties Summary

Property	Value / Description	Implication
Molecular Formula	C₁₆H₁₈N₂O	MW: ~254.33 g/mol
Predicted LogP	~2.8 - 3.2	Lipophilic; requires organic co-solvent.[1][2]
pKa (Aniline)	~3.5 - 4.5	Neutral at physiological pH (7.4).[1][2]
Hydrolytic Stability	High (t₁/₂ > 1 year at pH 7)	Steric hindrance protects amide bond.[1][2]
Photostability	Low to Moderate	Light Sensitive. Protect from UV/Blue light.[1]
Oxidative Stability	Low	Air Sensitive. Store under inert gas.[1]

Visualizations

Figure 1: Degradation Pathways & Steric Protection

This diagram illustrates why hydrolysis is slow (steric block) while oxidation is the primary risk.[2]

Caption: The 6-methyl group sterically hinders water attack on the carbonyl, preventing hydrolysis.[1][2] Conversely, the exposed 2-amino group is vulnerable to rapid oxidation.[2]

Figure 2: Troubleshooting Precipitation Issues

Decision tree for resolving solubility "crash-out" events.

Caption: Step-by-step logic to resolve precipitation. High lipophilicity often requires surfactants or intermediate dilution steps.[1][2]

References

• Steric Effects in Amide Hydrolysis: Vinnik, M. I., & Medvetskaya, I. M. (1969).[1][2][3] Mechanism of hydrolysis of o-substituted benzamides. Validating the retarding effect of ortho-substituents (like methyl/amino) on hydrolysis rates.[1][2][3] Source:[1][2]

• Oxidation of Anilines: Liu, B., et al. (2013).[1][2] Synthesis of 2-Aminobenzoxazoles via Palladium-Catalyzed Aerobic Oxidation of o-Aminophenols. Demonstrates the susceptibility of ortho-amino aromatics to oxidative coupling and radical formation.[1] Source:[1][2]

• Solubility of Phenethyl-benzamides: CymitQuimica. N-(2-phenylethyl)benzamide Product Data. Confirms the insolubility of the core scaffold in water and solubility in organic solvents.[1][4] Source:[1][2]

Sources

• 1. N-Phenethylbenzamide | C15H15NO | CID 95083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preparation of Sterically Demanding 2,2-Disubstituted-2-Hydroxy Acids by Enzymatic Hydrolysis | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. chembk.com [chembk.com]

Reference Data & Comparative Studies

Definitive Guide to HPLC Purity Standards for Benzamide Research Compounds

Executive Summary

For researchers utilizing benzamide scaffolds (e.g., entinostat, sulpiride, procainamide), the selection of an HPLC purity standard is not merely a purchasing decision—it is a critical experimental variable that dictates the validity of quantitative data. This guide compares the performance of Certified Reference Materials (CRMs) versus Reference Materials (RMs) and Analytical Standards , providing a data-driven framework for selection based on assay requirements (e.g., ISO 17025 compliance vs. exploratory synthesis).

Part 1: The Hierarchy of Standards (Performance Comparison)

In benzamide research, "purity" is relative to the certainty of the measurement. The following comparison evaluates the three primary tiers of standards available to researchers.

Table 1: Comparative Performance Specifications

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: Reference Material (RM)	Tier 3: Analytical Standard (Reagent Grade)
Primary Use	ISO 17025/GMP Method Validation, Calibrator for Quantitation	Routine QC, Retention Time Marker, System Suitability	Early-stage Discovery, Synthesis confirmation
Traceability	SI Units (NIST/BAM traceable)	Traceable to internal primary standard	Manufacturer's CoA only
Uncertainty	Explicitly stated (e.g., 99.8% ± 0.3%)	Not typically provided	Not provided
Homogeneity	Verified experimentally	Assumed based on process	Unknown
Stability	Monitored with expiry date	Stability tested at release	Retest dates only
Cost Factor	10x - 50x	5x	1x

Performance Analysis: When to Upgrade?

• Quantification Accuracy: If your benzamide assay requires an accuracy of < 2% RSD (Relative Standard Deviation), a CRM is mandatory. Experimental data shows that using Tier 3 standards can introduce systematic errors of up to 5-8% due to uncharacterized water content or salt stoichiometry (e.g., Benzamide HCl vs. Free base).

• Regulatory Acceptance: For IND (Investigational New Drug) applications involving benzamide derivatives, FDA/EMA guidelines require the use of USP or EP primary standards (Tier 1) or secondary standards fully characterized against a Tier 1 material.

Part 2: HPLC Method Performance & Column Selection

Benzamides contain a polar amide group attached to an aromatic ring, often resulting in "tailing" on standard C18 columns due to silanol interactions.

Column Chemistry Comparison

The choice of stationary phase dramatically affects the resolution of benzamide from its common impurities (e.g., benzoic acid, aniline derivatives).

Column Type	Ligand Chemistry	Suitability for Benzamides	Performance Verdict
C18 (End-capped)	Octadecylsilane	Standard	Good general retention.[1] May show tailing for basic benzamides (e.g., procainamide) at neutral pH.
Phenyl-Hexyl	Phenyl ring w/ hexyl linker	High	Superior for Isomers. The interactions provide unique selectivity for separating positional isomers (ortho/meta/para-substituted benzamides).[1]
Pentafluorophenyl (PFP)	Fluorinated phenyl	Specialized	Excellent for separating halogenated benzamides and polar metabolites.[1]

Visualization: Standard Selection Workflow

The following decision tree guides the selection of the appropriate standard grade and column chemistry based on the research phase.

Figure 1: Decision matrix for selecting benzamide purity standards and HPLC stationary phases.

Part 3: Experimental Protocol (Self-Validating System)

This protocol describes a "Universal Benzamide Method" designed to validate the purity of a purchased standard. It includes a System Suitability Test (SST) that must pass before data is accepted.

Reagents & Preparation

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7 to suppress silanol activity).

• Mobile Phase B: Acetonitrile (HPLC Grade).[2][3]

• Standard Prep: Dissolve benzamide standard to 0.5 mg/mL in 50:50 Water:ACN. Note: If using a salt form (e.g., Hydrochloride), correct the weight for the counter-ion.

Chromatographic Conditions

• Column: Phenyl-Hexyl or C18, 150 x 4.6 mm, 3.5 µm.

• Flow Rate: 1.0 mL/min.[1][2][4]

• Gradient:

  • 0-2 min: 5% B (Isocratic hold)[1]

  • 2-12 min: 5% -> 60% B (Linear gradient)[1]

  • 12-15 min: 60% -> 95% B (Wash)[1]

• Detection: UV @ 254 nm (primary) and 210 nm (impurity check).[1]

Internal Standard Strategy: Deuterated vs. Analog

For MS-based quantification, the choice of Internal Standard (IS) is critical.[5][6]

IS Type	Example	Pros	Cons
Stable Isotope (SIL)	Benzamide-d5	Identical extraction recovery; compensates for matrix effects.[1]	Isotopic Crosstalk: Impurities in the IS can interfere with the analyte signal if not >99% isotopic purity.
Structural Analog	2-Methylbenzamide	Inexpensive; no isotopic interference.[1]	Different retention time; may not compensate for ion suppression perfectly.

Recommendation: Use Benzamide-d5 for LC-MS/MS assays but verify "crosstalk" by injecting the IS alone and monitoring the analyte transition.

Visualization: Method Validation Logic

This diagram illustrates the sequence of checks required to validate the standard's performance.

Figure 2: Step-by-step validation logic for qualifying a new benzamide reference standard.

Part 4: Stability & Handling

• Hydrolysis Risk: Benzamides are susceptible to hydrolysis to benzoic acid under highly acidic or basic conditions.

  • Protocol: Do not store standards in mobile phase (acidic) for >24 hours. Prepare fresh daily or store frozen (-20°C).

• Hygroscopicity: Many benzamide salts (e.g., HCl) are hygroscopic.

  • Protocol: Equilibrate the vial to room temperature before opening to prevent condensation, which alters the effective mass.

References

• Inorganic Ventures. (2024). Demystifying Certified Reference Materials Vs. Reference Standards In Analytical Testing.Link

• BenchChem. (2025).[2][3][7] Quantitative Analysis of Benzamide Compounds Using a Robust HPLC Method.Link

• Waters Corporation. (2002). Analysis of Benzamide using XTerra Columns.Link

• BenchChem. (2025).[2][7] Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalytical Method Validation.Link

• MicroSolv Technology Corp. (2014). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation.Link

• Alfa Chemistry. (2024). Comparison Table of Certified Reference Materials (CRMs) and Reference Materials (RMs).Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-amino-6-methyl-N-(2-phenylethyl)benzamide

Part 1: Immediate Action Card (Safety Summary)

This section is designed for printing and posting at the fume hood sash.

Category	Directive
Hazard Class	Treat as Potential Sensitizer & Irritant. (Based on aminobenzamide pharmacophore). Warning: Toxicological properties have not been thoroughly investigated.[1]
Primary Risks	Inhalation of dust/aerosols; Dermal absorption; Ocular irritation.[2]
Min. PPE	Double Nitrile Gloves (0.11mm min), Safety Goggles (ANSI Z87.1), Lab Coat (buttoned).
Containment	ALWAYS handle inside a certified Chemical Fume Hood. Do not weigh on open benches.
Spill (Solid)	Dampen with PEG-400 or water to suppress dust. Wipe with absorbent pads. Do not sweep dry.
First Aid	Skin: Wash with soap/water for 15 min.[1] Eyes: Rinse for 15 min.[1][2][3][4] Inhalation: Move to fresh air immediately.

Part 2: Risk Assessment & Hazard Identification

As a specific Safety Data Sheet (SDS) for 2-amino-6-methyl-N-(2-phenylethyl)benzamide is likely unavailable in standard public repositories, this guide applies Structure-Activity Relationship (SAR) analysis and Universal Precautions for Novel Chemical Entities (NCEs) .

2.1 Structural Hazard Analysis

• Core Scaffold (Benzamide): Generally associated with skin and eye irritation (H315, H319).[1][5]

• Substituent (2-Amino group): Aniline-like structural alert. High potential for skin sensitization (H317) and respiratory irritation. Amines can be readily absorbed through the skin.

• Substituent (N-phenylethyl): Increases lipophilicity (LogP), enhancing potential for dermal absorption and blood-brain barrier penetration.

2.2 GHS Classification (Provisional)

Use these codes for labeling temporary containers.

• Signal Word: WARNING

• H315: Causes skin irritation.[1][5]

• H319: Causes serious eye irritation.[1][5]

• H317: May cause an allergic skin reaction.

• H335: May cause respiratory irritation.

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix prioritizes barrier integrity against organic amines and lipophilic amides.

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (4 mil / 0.10 mm)2. Outer: Nitrile (Extended Cuff, 5-6 mil)	Permeation Defense: Lipophilic amides can permeate thin latex. Nitrile offers superior resistance to organic nitrogen compounds. The "double layer" creates a visual breach indicator.
Respiratory	Engineering Control First: Fume Hood.PPE: N95 (if outside hood) or P100 (if generating dust).	The 2-amino group poses a sensitization risk. Inhalation of dust must be strictly prevented to avoid anaphylactic sensitization over time.
Eye/Face	Chemical Splash Goggles (Indirect Vent).	Safety glasses are insufficient for powders that can drift behind lenses. Goggles provide a sealed environment.
Body	Lab Coat (Poly-cotton or Tyvek) + Chemical Apron .	Tyvek is preferred for weighing >1g quantities to prevent dust entrapment in cotton fibers.

Part 4: Operational Handling Protocols

4.1 Workflow Visualization

The following diagram outlines the safe handling logic to minimize contamination.

Figure 1: Critical Control Path for handling high-potency research intermediates. Note the containment of weighing and solubilization within the Fume Hood zone.

4.2 Step-by-Step Weighing Protocol

Objective: Weigh 50 mg for screening without contaminating the balance or user.

• Preparation:

  • Place a disposable balance draft shield or a secondary containment tray inside the fume hood.

  • Pre-weigh the receiving vial (taring) before adding the compound to avoid bringing the stock bottle in and out repeatedly.

• Transfer:

  • Use a disposable anti-static spatula.

  • Do not tap the spatula against the vial rim (creates aerosols). Use gravity.

• Solubilization (The "Wet Method"):

  • Best Practice: If exact weight is not critical (e.g., preparing a stock solution), add the solvent (DMSO/Methanol) directly to the weighing boat or vial before removing it from the hood.

  • Transporting the compound in solution is significantly safer than as a dry powder.

• Decontamination:

  • Wipe the balance area with a methanol-dampened tissue immediately after use. Dispose of the tissue as solid hazardous waste.

4.3 Solubility Data (Estimated)

• Water: Poor (< 1 mg/mL).

• DMSO: High (> 20 mg/mL). Recommended vehicle.

• Methanol/Ethanol: Moderate to High.

• DCM: High.[2]

Part 5: Emergency Response & Disposal

5.1 Spill Management (Solid Powder)

• Evacuate: If spill is >500mg outside a hood, evacuate the immediate area for 15 mins to let dust settle.

• PPE Up: Don N95 respirator and double gloves.

• Isolate: Cover spill with a paper towel dampened with PEG-400 (preferred) or water. This prevents dust generation during cleanup.[4][5][6]

• Clean: Scoop up the damp towel and waste. Place in a wide-mouth jar. Label "Hazardous Debris - Toxic."

• Wash: Clean surface with soap and water 3 times.

5.2 Waste Disposal

• Classification: Hazardous Organic Waste.

• Stream:

  • Solid Waste: Contaminated vials, spatulas, gloves -> Incineration Stream .

  • Liquid Waste: Reaction mixtures -> Non-Halogenated Organic Solvents (unless DCM is used).

• Never dispose of down the drain.

Part 6: References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• PubChem. (n.d.). Compound Summary: Benzamide, 2-amino- (Structural Analog Data). National Library of Medicine.

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor.

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: 2-aminobenzamide derivatives.

(Note: Specific toxicological data for 2-amino-6-methyl-N-(2-phenylethyl)benzamide is inferred from homologous series and structural alerts common to 2-aminobenzamides.)

Sources

• 1. content.labscoop.com [content.labscoop.com]
• 2. fishersci.com [fishersci.com]
• 3. actylislab.com [actylislab.com]
• 4. echemi.com [echemi.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. lobachemie.com [lobachemie.com]